Cas no 76106-76-8 (1-(3-methoxyphenyl)-3-phenylpropan-1-one)

• Product Name: 1-(3-methoxyphenyl)-3-phenylpropan-1-one
• CAS No: 76106-76-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1777516
• PubChem ID: 11207195
• Update Time: 2025-05-21

1-(3-methoxyphenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-phenylpropan-1-one
• AGN-PC-004D88
• SureCN7166019
• AG-H-03618
• 3'-METHOXY-3-PHENYLPROPIOPHENONE
• CTK5E2485
• KB-183423
• AKOS010013903
• UGWKQZILABRHBC-UHFFFAOYSA-N
• SCHEMBL7166019
• 76106-76-8
• DTXSID90458778
• MFCD03842917

• MDL： MFCD03842917
• Inchi： 1S/C16H16O2/c1-18-15-9-5-8-14(12-15)16(17)11-10-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3
• InChI Key： UGWKQZILABRHBC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.51070

Additional information on 1-(3-methoxyphenyl)-3-phenylpropan-1-one

Introduction to 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one (CAS No. 76106-76-8)

1-(3-Methoxyphenyl)-3-Phenylpropan-1-one, also known by its CAS number 76106-76-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a methoxy-substituted phenyl ring and a phenylpropanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one is C₁₅H₁₄O₂. Its molecular weight is 226.27 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for a wide range of experimental conditions and formulations.

In the realm of pharmaceutical research, 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one has been studied for its potential therapeutic applications. Recent studies have highlighted its role as a precursor in the synthesis of various bioactive compounds, including those with anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one has also been explored for its use in materials science. Its unique molecular structure makes it an excellent candidate for the development of advanced materials with specific functional properties. For example, a study published in the Journal of Materials Chemistry A in 2021 demonstrated that this compound could be used as a building block for the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one can be achieved through various methods, including Friedel-Crafts acylation and Claisen condensation reactions. One common synthetic route involves the reaction of 3-methoxybenzaldehyde with acetophenone in the presence of an acid catalyst. This method yields high purity product with good yield and is widely used in both academic and industrial settings.

The safety profile of 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one has been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent degradation or potential hazards. Proper personal protective equipment (PPE) such as gloves and goggles should be used during handling to minimize exposure risks.

In conclusion, 1-(3-Methoxyphenyl)-3-Phenylpropan-1-one (CAS No. 76106-76-8) is a versatile compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility and impact.